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Compound of Interest

Compound Name: 2,3-Dibromothiophene

Cat. No. B118489

An In-depth Technical Guide to 2,3-Dibromothiophene (CAS: 3140-93-0)

Introduction

2,3-Dibromothiophene, with the CAS registry number 3140-93-0, is a halogenated aromatic
heterocyclic organic compound.[1] It presents as a colorless to pale yellow liquid with a
characteristic sulfurous odor.[1] The core of its structure is a five-membered thiophene ring,
substituted with bromine atoms at the 2 and 3 positions. This specific substitution pattern
significantly influences its electronic properties and reactivity, making it a valuable and versatile
intermediate in organic synthesis.[1] Due to its chemical characteristics, 2,3-
dibromothiophene is sparingly soluble in water.[1] It serves as a crucial building block in the
development of more complex molecules, particularly in the pharmaceutical, agrochemical, and
materials science sectors.[1]

Physicochemical Properties

The physical and chemical properties of 2,3-Dibromothiophene are summarized in the table
below. These properties are essential for its handling, storage, and application in various
chemical reactions.
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Property Value Source
Molecular Formula C4H2Br2S 2131141151161
Molecular Weight 241.93 g/mol [21[3]1[4]
Appearance Colorless to light yellow liquid [1]

Melting Point -17.5°C [3]

Boiling Point 218-219 °C (lit.) [31[7]
Density 2.137 g/mL at 25 °C (lit.) [7]

Refractive Index (n20/D)

1.632 (lit.)

[7]

Water Solubility

Sparingly soluble[1] (log10WS:
-3.55)

[2]

Octanol/Water Partition

Coefficient (logPoct/wat)

3.273

[2]

Spectral Data

Spectral data is critical for the identification and characterization of 2,3-Dibromothiophene.

Spectral Data Type

Key Features

Source

H NMR (400.13 MHz, CDCls)

8 7.24 (d, 1H), 6.90 (d, 1H)

[1]

Mass Spectrum (Electron

lonization)

Available through NIST and

other databases

[1]14]6][8]

IR Spectra

Available through PubChem
and other databases

[4]

Raman Spectra

Available through PubChem

[4]

Synthesis and Experimental Protocols

A common and efficient method for the synthesis of 2,3-Dibromothiophene is through the

bromination of 3-bromothiophene.
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Experimental Protocol: Synthesis of 2,3-
Dibromothiophene from 3-Bromothiophene

This protocol describes the synthesis of 2,3-dibromothiophene via the bromination of 3-
bromothiophene using N-bromosuccinimide (NBS) as the brominating agent and perchloric
acid as a catalyst.[5]

Materials:

3-bromothiophene (16.3 g, 100 mmol)

N-bromosuccinimide (NBS) (17.8 g, 100 mmol)

Hexane (50 mL)

Perchloric acid (70% aqueous solution, 0.7 mL, 5 mol%)

Potassium carbonate (200 mg)

Procedure:

To a suspension of N-bromosuccinimide (17.8 g) in hexane (50 mL), add 3-bromothiophene
(16.3 9).[5]

o Carefully add perchloric acid (0.7 mL) to the reaction mixture.[5]

« Stir the reaction mixture at room temperature for 24 hours.[5]

o After 24 hours, add potassium carbonate (200 mg) to neutralize the mixture.[5]
« Filter the reaction mixture and wash the collected solid with hexane.[5]

o Combine the organic phases and concentrate them under reduced pressure.

 Purify the resulting residue by vacuum distillation to yield 2,3-Dibromothiophene.[5] The
reported yield for this method is 89%.[1][5]
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Synthesis Workflow of 2,3-Dibromothiophene
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Click to download full resolution via product page

Caption: Synthesis workflow for 2,3-Dibromothiophene.

Applications

2,3-Dibromothiophene is a versatile building block in several areas of chemical research and
development:

e Pharmaceutical Synthesis: It serves as a precursor for the synthesis of more complex
molecules with potential biological activity.

e Agrochemicals: It is used in the development of new pesticides, where it can function as a
fumigant and insecticide by disrupting the physiological processes of pests.[1]

« Organic Electronics: This compound is a precursor in the synthesis of conjugated polymers.
The electron-withdrawing nature of the bromine atoms enhances the semiconducting
properties of these materials, making them suitable for applications in organic electronics.[1]

e Cross-Coupling Reactions: It is frequently utilized in cross-coupling reactions such as Suzuki
and Stille couplings to form new carbon-carbon bonds, enabling the construction of elaborate
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molecular architectures.[1]

Safety and Handling

2,3-Dibromothiophene is a hazardous chemical and requires careful handling in a laboratory

setting.[9] The key safety information is summarized below.

Hazard Class

GHS Classification

Precautionary Statements

Flammability

Flammable liquid and vapour
(Category 3)[4][9][10][11]

H226: Flammable liquid and
vapour.[4][10][11] P210: Keep
away from heat, hot surfaces,
sparks, open flames and other
ignition sources. No smoking.
[91[10]

Acute Toxicity

Toxic if swallowed (Category 3,
Oral)[4][9][10][11]

H301: Toxic if swallowed.[4]
[10][11] P301+P310: IF
SWALLOWED: Immediately
call a POISON
CENTER/doctor.[10][11]

Eye Irritation

Causes serious eye irritation
(Category 2)[4][9][10][11]

H319: Causes serious eye
irritation.[4][10][11]
P337+P313: If eye irritation
persists: Get medical

advice/attention.[10]

Skin Irritation

Causes skin irritation
(Category 2)[4][9]

H315: Causes skin irritation.[4]

Respiratory Irritation

May cause respiratory
irritation[1][9]

Handling Recommendations:

» Handle in a well-ventilated area, preferably in a fume hood.
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Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.[11]

Store in a cool, dry, and well-ventilated place away from heat and ignition sources.[1][10]

Keep the container tightly closed.[9]

In case of fire, use sand, carbon dioxide, or a powder extinguisher.[10]

Dispose of contents and container in accordance with local, regional, and national
regulations.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b118489#2-3-dibromothiophene-cas-number-3140-93-
0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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